Cas no 109773-41-3 (4(3H)-Cinnolinone, 3-(triphenylphosphoranylidene)-)

• Product Name: 4(3H)-Cinnolinone, 3-(triphenylphosphoranylidene)-
• CAS No: 109773-41-3
• MF: C₂₆H₁₉N₂OP
• MW: 406.415626764297
• CID: 1188864
• PubChem ID: 13705454
• Update Time: 2025-04-20

4(3H)-Cinnolinone, 3-(triphenylphosphoranylidene)- Chemical and Physical Properties

Names and Identifiers

• 3-(triphenyl-λ⁵-phosphanylidene)cinnolin-4-one
• 4(3H)-Cinnolinone, 3-(triphenylphosphoranylidene)-
• SCHEMBL12359258
• 109773-41-3
• DTXSID30547211
• 3-(Triphenylphosphoranylidene)cinnolin-4(3H)-one
• 3-(Triphenyl-lambda~5~-phosphanylidene)cinnolin-4(3H)-one

• Inchi： 1S/C26H19N2OP/c29-25-23-18-10-11-19-24(23)27-28-26(25)30(20-12-4-1-5-13-20,21-14-6-2-7-15-21)22-16-8-3-9-17-22/h1-19H
• InChI Key： UBVIGPSXBKNXAV-UHFFFAOYSA-N
• SMILES： P(=C1C(C2C=CC=CC=2N=N1)=O)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 406.12367
• Monoisotopic Mass: 406.12350023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• PSA: 41.79